Cas no 58885-19-1 ( )

• Product Name: &nbsp
• CAS No: 58885-19-1
• MF: C₈H₆Cl₂N₄
• MW: 229.066038608551
• CID: 949262
• PubChem ID: 296409
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• HMS2885D14; ZINC01655764; NSC166547; SMR000528696; AC1L6Q2Z; 2,3-dichloro-7,8-dihydro-6H-pyrrolo[1',2':1,2]imidazo[4,5-b]pyridazine; MLS000756362;
• MLS000756362
• NSC-166547
• 58885-19-1
• NSC166547
• CHEMBL1542774
• SMR000528696
• HMS2885D14
• DTXSID40304630
•  

• Inchi： 1S/C8H6Cl2N4/c9-5-6(10)13-8-7(12-5)11-4-2-1-3-14(4)8/h1-3H2
• InChI Key： KOCHMBKRMMXQDV-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C2C(=N1)N1C(CCC1)=N2)Cl

Computed Properties

• Exact Mass: 227.99718
• Monoisotopic Mass: 227.9969516g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• PSA: 43.6